Cas no 69847-38-7 (Pentanoic acid,4-hydroxy-, butyl ester)

• Product Name: Pentanoic acid,4-hydroxy-, butyl ester
• CAS No: 69847-38-7
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 504687
• PubChem ID: 112311
• Update Time: 2025-04-19

Pentanoic acid,4-hydroxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4-hydroxy-, butyl ester
• butyl 4-hydroxypentanoate
• butyl 4-hydroxyvalerate
• DTXSID00887676
• Pentanoic acid, 4-hydroxy-, butyl ester
• AKOS010914570
• 69847-38-7
• EINECS 274-150-2
• SCHEMBL11329144
• NS00062014
• gamma-hydroxy butyl pentanoate

• Inchi： 1S/C9H18O3/c1-3-4-7-12-9(11)6-5-8(2)10/h8,10H,3-7H2,1-2H3
• InChI Key： PLFNUXAEBDNRIT-UHFFFAOYSA-N
• SMILES： O(C(CCC(C)O)=O)CCCC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53